Cas no 2172366-63-9 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid
• CAS No: 2172366-63-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6341138
• PubChem ID: 165540980
• Update Time: 2025-05-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid
• 2172366-63-9
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid
• EN300-1485409

• Inchi： 1S/C28H36N2O5/c1-27(2,3)15-18(14-24(31)30-28(4,5)16-25(32)33)29-26(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,14-17H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BHVAINGEUCRIMS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C)(C)CC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2172366-63-9)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid, with the CAS number 2172366-63-9, is a complex organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched amino acid backbone. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the assembly of peptides, ensuring high purity and yield.

The compound's structure consists of a central 3-methylbutanoic acid core, which is linked to a 5,5-dimethylhexanamido moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable tool in various research applications. The Fmoc protecting group can be selectively removed under mild conditions, allowing for precise control over the reactivity of the amino group during synthesis.

In recent years, the development of novel peptides and peptidomimetics has been a focal point in pharmaceutical research, driven by their potential therapeutic applications. Peptides are known for their high specificity and low toxicity, making them attractive candidates for drug development. However, their inherent instability and poor pharmacokinetic properties often limit their clinical utility. The use of compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid can help overcome these challenges by providing a platform for the design and synthesis of more stable and effective peptide-based therapeutics.

The Fmoc protecting group in this compound is particularly useful in solid-phase peptide synthesis (SPPS), a widely employed technique for the efficient production of peptides. During SPPS, the Fmoc group is sequentially removed from each amino acid as it is added to the growing peptide chain. This process ensures that only one amino acid is added at a time, minimizing side reactions and improving the overall yield and purity of the final product. The ability to precisely control the addition of amino acids is crucial for the synthesis of complex peptides with specific biological activities.

Beyond its role in peptide synthesis, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid has also shown promise in other areas of chemical biology. For instance, it can be used as a building block for the construction of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics have been explored for their potential in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In cancer research, peptidomimetics have been developed to target specific signaling pathways involved in tumor growth and metastasis. By designing molecules that can selectively bind to key proteins or receptors, researchers aim to disrupt these pathways and inhibit cancer progression. The use of compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid can facilitate the creation of such targeted therapies by providing a versatile platform for molecular design.

In neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, peptidomimetics have been investigated for their ability to modulate protein-protein interactions that contribute to disease pathology. For example, compounds designed to inhibit amyloid-beta aggregation or tau protein phosphorylation have shown promise in preclinical studies. The structural flexibility and functional diversity of molecules like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid make them ideal candidates for developing such therapeutic agents.

Infectious diseases also represent an important area where peptidomimetics can play a significant role. Antimicrobial peptides (AMPs) are natural defense molecules that exhibit broad-spectrum activity against bacteria, viruses, and fungi. However, their clinical application is often limited by issues such as rapid degradation and toxicity. By designing peptidomimetics that mimic the structure and function of AMPs but with improved stability and reduced toxicity, researchers aim to develop new antimicrobial agents that can combat drug-resistant pathogens.

The versatility of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid extends beyond its use as a building block for peptide synthesis. It can also serve as a starting material for the synthesis of other complex organic molecules with diverse biological activities. For instance, it can be modified through various chemical reactions to introduce additional functional groups or alter its physical properties. These modifications can lead to the discovery of new compounds with unique therapeutic potential.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2172366-63-9) is a valuable compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique structural features make it an essential tool for peptide synthesis and the development of peptidomimetics with therapeutic potential. As research in these areas continues to advance, this compound is likely to play an increasingly important role in driving innovation and improving human health.